Cas no 134701-70-5 (1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-)

• Product Name: 1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-
• CAS No: 134701-70-5
• MF: C₃₀H₃₂N₂O₂
• MW: 452.587287902832
• CID: 146898
• PubChem ID: 131814
• Update Time: 2025-04-19

1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-
• 3,4,5-triphenyl-1H-pyrazole-1-nonanoic acid
• 9-(3,4,5-triphenylpyrazol-1-yl)nonanoic acid
• 3,4,5-Tpna
• 9-(3,4,5-triphenyl-1H-pyrazol-1-yl)nonanoic acid
• BDBM50002404
• DTXSID30158886
• 3,4,5-triphenyl-1 h-pyrazole-1-nonanoic acid
• 91L70Q8BIT
• BMY 42239
• BMY-42239
• 9-(3,4,5-Triphenyl-pyrazol-1-yl)-nonanoic acid
• SCHEMBL9198869
• 1H-Pyrazole-1-nonanoic acid, 3,4,5-triphenyl-
• 134701-70-5
• Q27271413
• UNII-91L70Q8BIT
• CHEMBL118567

• Inchi： 1S/C30H32N2O2/c33-27(34)22-14-3-1-2-4-15-23-32-30(26-20-12-7-13-21-26)28(24-16-8-5-9-17-24)29(31-32)25-18-10-6-11-19-25/h5-13,16-21H,1-4,14-15,22-23H2,(H,33,34)
• InChI Key： UQKNBUMTTCHIOJ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCN1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 452.246
• Monoisotopic Mass: 452.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 582.2°Cat760mmHg
• Flash Point: 305.9°C
• Refractive Index: 1.593